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Compound of Interest

Compound Name: Deuterium sulfide

Cat. No.: B085110

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information for Deuterium Sulfide (D2S),
a heavier isotopic analog of hydrogen sulfide. This document summarizes key data from Safety
Data Sheets (SDS) and outlines essential safety protocols, experimental methodologies, and
visual aids to ensure the safe handling and use of this compound in a laboratory setting.

Hazard Identification and Classification

Deuterium Sulfide is a highly toxic, flammable, and environmentally hazardous gas. Its GHS
classification underscores the significant risks associated with its handling.[1]

Table 1: GHS Classification of Deuterium Sulfide[1]
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Hazard Class Category

Hazard Statement

Flammable Gases 1

H220: Extremely flammable

gas.

Gases Under Pressure Liquefied Gas

H280: Contains gas under
pressure; may explode if
heated.

Acute Toxicity, Inhalation 2

H330: Fatal if inhaled.

Hazardous to the Aquatic

Environment, Acute Hazard

H400: Very toxic to aquatic life.

Hazardous to the Aquatic

Environment, Chronic Hazard

H410: Very toxic to aquatic life

with long lasting effects.

GHS Pictograms:

Flame: Flammable

Skull and Crossbones: Acute Toxicity (fatal)

Gas Cylinder: Gas Under Pressure

Environment: Hazardous to the Aquatic Environment

GHS Hazard Pictograms for Deuterium Sulfide.

Physical and Chemical Properties

The physical and chemical properties of Deuterium Sulfide are similar to those of hydrogen

sulfide, with slight differences due to the presence of deuterium.

Table 2: Physical and Chemical Properties of Deuterium Sulfide
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Property Value

Molecular Formula D2S

Molecular Weight 36.09 g/mol
Appearance Colorless liquefied gas
Odor Rotten eggs

Boiling Point -60 °C

Melting Point -85 °C

Explosive Limits 4 - 46 vol %

Vapor Density 1.19 (21 °C, vs air)

Toxicological Data

Deuterium Sulfide is fatal if inhaled.[1] The primary toxicological concern is its acute inhalation
toxicity.

Table 3: Acute Toxicity Data for Deuterium Sulfide[1]

Test Species Route Value Remarks

Lungs, Thorax,
or Respiration:
Other changes.
) Diarrhoea.
LC50 Rat Inhalation 444 ppm )

Kidney, Ureter,
Bladder: Urine
volume

increased.

Experimental Protocol: Acute Inhalation Toxicity (OECD
403)
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The LC50 value for Deuterium Sulfide was likely determined following a methodology similar
to the OECD Test Guideline 403 for Acute Inhalation Toxicity.[2][3][4][5] This protocol is
designed to assess the health hazards of a substance upon short-term inhalation exposure.

Methodology Overview:

Test Animals: Healthy, young adult rats are typically used.[2] Animals are acclimatized to
laboratory conditions for at least five days prior to the test.[2]

o Exposure System: A dynamic airflow inhalation exposure system is used to maintain a
precisely controlled and measurable concentration of the test substance in the breathing
zone of the animals.[4]

o Concentration Levels: At least three concentrations of the test substance are typically used
to establish a dose-response relationship.[2][5]

o Exposure Duration: The standard exposure duration is typically four hours.[2][4][5]

o Observation Period: Following exposure, the animals are observed for a period of at least 14
days for any signs of toxicity, including changes in behavior, body weight, and mortality.[2][4]

[5]

» Necropsy: At the end of the observation period, all surviving animals are euthanized and a
gross necropsy is performed to identify any pathological changes.[2][4]

o Data Analysis: The LC50, the concentration estimated to cause mortality in 50% of the test
animals, is calculated using appropriate statistical methods.[4]
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Preparation

Select healthy, young adult rats

Acclimatize animals for >= 5 days

Exposure

Grepare dynamic airflow inhalation system]

[Set at least 3 test concentrationsj
[Expose animals for 4 hoursj

Observation

Observe animals for at least 14 days

Record signs of toxicity and mortality

Perform gross necropsy

Calculate LC50

Click to download full resolution via product page

Experimental workflow for OECD 403 Acute Inhalation Toxicity testing.
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Safety and Handling

Strict adherence to safety protocols is mandatory when working with Deuterium Sulfide.

Exposure Controls and Personal Protection

Table 4: Exposure Limits and Personal Protective Equipment (PPE)[1]

Parameter Guideline
ACGIH TWA (ppm) 1 ppm
NIOSH REL (TWA) (ppm) 20 ppm
OSHA PEL (TWA) (ppm) 20 ppm

Engineering Controls

Use only in a well-ventilated area, preferably in

a fume hood. Use explosion-proof equipment.

Eye/Face Protection

Chemical goggles or safety glasses.

Skin Protection

Wear suitable protective clothing and gloves.

Respiratory Protection

Wear an appropriate NIOSH/MSHA-approved
respirator.[1] For high concentrations, a self-
contained breathing apparatus (SCBA) is

recommended.[6]

Handling and Storage

Emergency Procedures

Handling: Avoid contact with skin and eyes.[1] Avoid inhalation of vapor or mist.[1] Keep

away from sources of ignition - No smoking.[1] Take measures to prevent the buildup of

electrostatic charge.[1]

Storage: Store at room temperature away from light and moisture.[1] Keep the container

tightly closed in a dry and well-ventilated place.[4] Store away from incompatible materials

such as strong oxidizing agents and strong bases.[1]
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First-Aid Measures

Immediate medical attention is crucial in case of exposure.

Exposure to Deuterium Sulfide

Inhalatig Skin Contact i i Eye Contact Inge‘;tion

Move to fresh air Wash off with soap and plenty of water Flush eyes with water as a precaution Do NOT induce vomiting
\

Rinse mouth with water

<
=]

Take victim immediately to hospital

Ef not breathing, give artificial respiration)

\4

Consult a physician

Consult a physician

Consult a physician

Click to download full resolution via product page

First-aid decision tree for Deuterium Sulfide exposure.

Fire-Fighting Measures

Deuterium Sulfide is an extremely flammable gas.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[1]

Fire-Fighting Instructions:
+ Wear a self-contained breathing apparatus (SCBA) for firefighting if necessary.[1]

» Do not enter the fire area without proper protective equipment, including respiratory
protection.[1]
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» Leaking gas fire: Do not extinguish, unless the leak can be stopped safely.[1]

 In case of a leaking gas fire, eliminate all ignition sources if it is safe to do so.[1]

Deuterium Sulfide Fire

GVear Self-Contained Breathing Apparatus (SCBAD

Is it a leaking gas fire?

Yes

Can the leak be stopped safely?

y

(Extinguish with water spray, foam, dry chemical, or COZ) (Do NOT extinguish the fire)

[Eliminate all ignition sources if safe)

Click to download full resolution via product page

Firefighting protocol for Deuterium Sulfide.

Accidental Release Measures

In the event of a release, immediate and appropriate action is required to mitigate the hazard.
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» Personal Precautions: Wear respiratory protection.[1] Avoid breathing vapors, mist, or gas.[1]
Ensure adequate ventilation.[1] Remove all sources of ignition.[1] Evacuate personnel to
safe areas.[1]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so.[1] Do not let
the product enter drains.[1] Discharge into the environment must be avoided.[1]

o Methods for Cleaning Up: Clean up promptly by sweeping or vacuuming.[1]
Stability and Reactivity

o Chemical Stability: Stable if stored under recommended conditions.[1]

o Conditions to Avoid: Heat, flames, and sparks.[1]

e Incompatible Materials: Strong oxidizing agents, strong bases.[1]

e Hazardous Decomposition Products: Hazardous decomposition products formed under fire
conditions include sulfur oxides.[1]

This guide is intended to provide essential safety information for trained professionals. Always
refer to the most current and complete Safety Data Sheet (SDS) provided by the supplier
before handling Deuterium Sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Deuterium Sulfide: A Comprehensive Safety and
Handling Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085110#deuterium-sulfide-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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